4-chloro-N-{N'-[5-chloro-2-(phenylcarbonyl)phenyl]-N-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl}benzenesulfonamide

• Molecular Formula: C26H21Cl2N5O3S
• Molecular Weight: 554.4 g/mol
• IUPAC Name: 1-(2-benzoyl-5-chlorophenyl)-2-(4-chlorophenyl)sulfonyl-3-(4,6-dimethylpyrimidin-2-yl)guanidine
• InChI: InChI=1S/C26H21Cl2N5O3S/c1-16-14-17(2)30-25(29-16)32-26(33-37(35,36)21-11-8-19(27)9-12-21)31-23-15-20(28)10-13-22(23)24(34)18-6-4-3-5-7-18/h3-15H,1-2H3,(H2,29,30,31,32,33)
• InChI Key: GFIXSZGIRYORES-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=NC(=N1)N/C(=N/S(=O)(=O)C2=CC=C(C=C2)Cl)/NC3=C(C=CC(=C3)Cl)C(=O)C4=CC=CC=C4)C
• Canonical SMILES: CC1=CC(=NC(=N1)NC(=NS(=O)(=O)C2=CC=C(C=C2)Cl)NC3=C(C=CC(=C3)Cl)C(=O)C4=CC=CC=C4)C

Description

N~1~-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE is a complex organic compound characterized by its unique structure, which includes benzoyl, chloroanilino, dimethylpyrimidinyl, and benzenesulfonamide groups

Preparation Methods

The synthesis of N1-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of the intermediate compounds, which are then combined through a series of reactions to form the final product. Industrial production methods may involve optimization of these synthetic routes to increase yield and reduce costs.

Chemical Reactions Analysis

N~1~-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms. In biology, it may be used in studies involving enzyme inhibition and protein binding. In medicine, it has potential applications in drug development and therapeutic treatments. In industry, it can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N1-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

N~1~-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE can be compared with other similar compounds, such as those containing benzoyl, chloroanilino, dimethylpyrimidinyl, or benzenesulfonamide groups. These comparisons highlight the unique structural features and properties of the compound, which may contribute to its specific applications and effects. Similar compounds include N1-{(2-BENZOYL-5-CHLOROANILINO)[(4,6-DIMETHYL-2-PYRIMIDINYL)AMINO]METHYLENE}-4-CHLORO-1-BENZENESULFONAMIDE analogs and derivatives.